Cas no 69492-90-6 (3-hydroxycyclopentane-1-carbaldehyde)

• Product Name: 3-hydroxycyclopentane-1-carbaldehyde
• CAS No: 69492-90-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 4716134
• PubChem ID: 14106676
• Update Time: 2025-11-05

3-hydroxycyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxycyclopentanecarbaldehyde
• 3-hydroxycyclopentanecarboxaldehyde
• 3-hydroxycyclopentane-1-carbaldehyde

• Inchi： 1S/C6H10O2/c7-4-5-1-2-6(8)3-5/h4-6,8H,1-3H2
• InChI Key： FWKGSDVDYSPDMF-UHFFFAOYSA-N
• SMILES： OC1CCC(C=O)C1

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-hydroxycyclopentane-1-carbaldehyde

Comprehensive Analysis of 3-hydroxycyclopentane-1-carbaldehyde (CAS No. 69492-90-6): Properties, Applications, and Industry Trends

3-hydroxycyclopentane-1-carbaldehyde (CAS No. 69492-90-6) is a versatile cyclic aldehyde with a hydroxyl functional group, widely recognized for its role in organic synthesis and specialty chemical applications. This compound, often referred to as hydroxycyclopentane carbaldehyde or cyclopentane aldehyde derivative, has garnered significant attention due to its unique structural features and reactivity. Researchers and industry professionals frequently search for terms like "synthesis of 3-hydroxycyclopentane-1-carbaldehyde", "CAS 69492-90-6 applications", and "cyclopentane aldehyde uses", reflecting its growing relevance in pharmaceuticals, fragrances, and agrochemicals.

The molecular structure of 3-hydroxycyclopentane-1-carbaldehyde combines a five-membered cyclopentane ring with both aldehyde (–CHO) and hydroxyl (–OH) groups, enabling diverse chemical transformations. This bifunctional nature makes it a valuable intermediate for constructing complex molecules, particularly in asymmetric synthesis. Recent studies highlight its utility in producing chiral building blocks, a topic trending in green chemistry discussions. Searches for "sustainable synthesis of cyclic aldehydes" and "biocatalytic routes to hydroxycyclopentane derivatives" align with the industry's shift toward eco-friendly methodologies.

In the fragrance industry, 3-hydroxycyclopentane-1-carbaldehyde contributes to woody and amber-like olfactory profiles, often appearing in queries like "cyclopentane-based perfume ingredients". Its stability under mild conditions and compatibility with common formulation matrices make it preferable for high-end cosmetic applications. Meanwhile, pharmaceutical researchers explore its potential as a precursor to bioactive molecules, evidenced by rising searches for "hydroxycyclopentane carbaldehyde in drug discovery" and "CAS 69492-90-6 pharmacological activity".

Analytical characterization of 69492-90-6 typically involves techniques such as NMR, IR spectroscopy, and HPLC-MS, addressing common questions like "how to identify 3-hydroxycyclopentane-1-carbaldehyde purity". Regulatory compliance data, including REACH registration status and safety profiles, are frequently sought after, reflecting users' focus on responsible chemical handling. Notably, the compound's low environmental persistence and biodegradability (as per OECD 301 guidelines) position it favorably in circular economy initiatives.

Emerging applications in material science, such as polymer crosslinking agents or ligand frameworks for catalysis, have spurred interest in "functionalized cyclopentane derivatives". Patent analyses reveal increasing filings involving 69492-90-6 in advanced battery electrolytes and CO2 capture technologies—topics dominating clean energy debates. This aligns with search trends for "cyclopentane aldehydes in energy storage" and "sustainable material precursors".

Supply chain dynamics for 3-hydroxycyclopentane-1-carbaldehyde reflect broader chemical industry trends, with users often querying "global suppliers of CAS 69492-90-6" and "technical grade vs. pharmaceutical grade specifications". Recent advancements in continuous flow synthesis—addressing "scalability challenges of cyclic aldehydes"—demonstrate how process innovation meets demand fluctuations. Market reports correlate its consumption growth with expanding Asia-Pacific specialty chemical sectors.

Future research directions likely focus on enantioselective production (addressing queries like "optical purity enhancement methods") and novel derivatives for electronic materials. The compound's role in click chemistry and metathesis reactions remains underexplored, presenting opportunities for academic-industrial collaborations. As AI-assisted molecular design gains traction, computational studies predicting 69492-90-6 reactivity patterns may unlock further applications.